Cas no 116706-95-7 (2-Methyl-1-(4-propylphenyl)propan-1-one)

• Product Name: 2-Methyl-1-(4-propylphenyl)propan-1-one
• CAS No: 116706-95-7
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 3651319
• PubChem ID: 14770313
• Update Time: 2025-10-23

2-Methyl-1-(4-propylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-methyl-1-(4-propylphenyl)-
• 2-methyl-1-(4-propylphenyl)propan-1-one
• EN300-65610
• G31430
• Z385415134
• SCHEMBL9666038
• AKOS009163547
• REA70695
• CS-0256914
• 116706-95-7
• 2-Methyl-1-(4-propylphenyl)propan-1-one

• Inchi： 1S/C13H18O/c1-4-5-11-6-8-12(9-7-11)13(14)10(2)3/h6-10H,4-5H2,1-3H3
• InChI Key： JPYAWFPFHVJXHN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CCC)C=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 190.135765193Da
• Monoisotopic Mass: 190.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 286.2±19.0 °C at 760 mmHg
• Flash Point: 116.9±16.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Methyl-1-(4-propylphenyl)propan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Methyl-1-(4-propylphenyl)propan-1-one

2-Methyl-1-(4-propylphenyl)propan-1-one: A Comprehensive Overview

2-Methyl-1-(4-propylphenyl)propan-1-one, also known by its CAS number 116706-95-7, is a chemical compound with a unique structure and versatile applications. This compound belongs to the class of ketones, specifically aromatic ketones, due to the presence of a ketone group attached to an aromatic ring. The structure of this compound consists of a 4-propylphenyl group connected to a propanone moiety, with a methyl group attached at the second position of the propanone chain. This arrangement gives the compound its distinct chemical properties and functional versatility.

The synthesis of 2-Methyl-1-(4-propylphenyl)propan-1-one typically involves multi-step organic reactions, often utilizing Friedel-Crafts acylation or related methods. These reactions are carefully optimized to ensure high yields and purity, making the compound suitable for various industrial and research applications. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency and sustainability of its production processes.

In terms of physical properties, this compound exhibits a melting point of approximately 50°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, while it is sparingly soluble in water. These characteristics make it ideal for use in organic synthesis, where precise control over solubility and reactivity is crucial.

The applications of 2-Methyl-1-(4-propylphenyl)propan-1-one span across multiple industries. In the fragrance industry, it serves as a key ingredient in creating complex aromatic profiles due to its pleasant floral and woody notes. Additionally, it finds utility in the pharmaceutical sector as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential as a precursor in the development of novel drug delivery systems, leveraging its ability to form stable complexes with various biomolecules.

From a research perspective, this compound has been extensively studied for its role in organic chemistry reactions. Its ability to undergo nucleophilic addition reactions makes it valuable in the synthesis of complex molecules. Recent research has explored its use in enantioselective synthesis, where it serves as a chiral auxiliary to facilitate the formation of enantiomerically enriched products. Such advancements underscore its importance in modern organic chemistry.

In conclusion, 2-Methyl-1-(4-propylphenyl)propan-1-one, with its unique structure and diverse applications, remains a significant compound in both industrial and academic settings. As research continues to uncover new potential uses and efficient synthesis methods, this compound is poised to play an even greater role in advancing chemical science and technology.